![molecular formula C10H12O2S B1416296 4-[(Ethylsulfanyl)methyl]benzoic acid CAS No. 79313-52-3](/img/structure/B1416296.png)
4-[(Ethylsulfanyl)methyl]benzoic acid
Overview
Description
4-[(Ethylsulfanyl)methyl]benzoic acid is a chemical compound with the molecular formula C10H12O2S and a molecular weight of 196.27 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12O2S/c1-2-13-7-8-3-5-9(6-4-8)10(11)12/h3-6H,2,7H2,1H3,(H,11,12) . This indicates the presence of a benzoic acid group (C6H5COOH) and an ethylsulfanyl group (C2H5S) attached to a methyl group (CH3).Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 124-125 degrees Celsius .Scientific Research Applications
Cardioprotection
4-[(Ethylsulfanyl)methyl]benzoic acid derivatives have been investigated for their potential in cardioprotection. For instance, the study by Baumgarth, Beier, and Gericke (1997) focused on benzoylguanidines as Na+/H+ exchanger inhibitors, highlighting their role in preserving cellular integrity and functional performance during cardiac ischemia and reperfusion. This research suggests the potential use of these compounds in acute myocardial infarction treatment (Baumgarth, Beier, & Gericke, 1997).
Synthesis and Characterization
Various studies have explored the synthesis and characterization of derivatives of this compound. For example, Yang Guo-jun (2010) synthesized 4-amino-2-methoxy-5-ethylthio benzoic acid, highlighting its use as an intermediate in antipsychotic drug synthesis (Yang Guo-jun, 2010). Additionally, Yin (2002) introduced a convenient preparation method for 4-(methylsulfonyl)benzoic acid, which is a key component in various pharmaceutical formulations (Yin, 2002).
Pharmacokinetics
The pharmacokinetics of similar benzoic acid derivatives have been studied to understand their behavior in biological systems. Xu et al. (2020) explored the pharmacokinetics of benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester in rats, providing insights into the absorption and distribution of such compounds in vivo (Xu et al., 2020).
Antitumor Properties
The antitumor properties of benzoic acid derivatives have also been investigated. Li et al. (2010) researched the effects of 4-methyl-3-nitro-benzoic acid on tumor cell migration and growth inhibition in mice, demonstrating its potential as a novel anticancer drug (Li et al., 2010).
Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
4-(ethylsulfanylmethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2S/c1-2-13-7-8-3-5-9(6-4-8)10(11)12/h3-6H,2,7H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPZWKXQRFALHHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSCC1=CC=C(C=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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